Cas no 1035265-80-5 (2-(3-bromo-4-fluorophenyl)ethynyltrimethylsilane)

• Product Name: 2-(3-bromo-4-fluorophenyl)ethynyltrimethylsilane
• CAS No: 1035265-80-5
• MF: C₁₁H₁₂BrFSi
• MW: 271.200886726379
• MDL: MFCD32667867
• CID: 5672778
• PubChem ID: 146155433
• Update Time: 2025-06-30

2-(3-bromo-4-fluorophenyl)ethynyltrimethylsilane Chemical and Physical Properties

Names and Identifiers

• Benzene, 2-bromo-1-fluoro-4-[2-(trimethylsilyl)ethynyl]-
• EN300-26673915
• [2-(3-bromo-4-fluorophenyl)ethynyl]trimethylsilane
• 1035265-80-5
• 2-(3-Bromo-4-fluorophenyl)ethynyl-trimethylsilane
• 2-(3-bromo-4-fluorophenyl)ethynyltrimethylsilane

• MDL： MFCD32667867
• Inchi： 1S/C11H12BrFSi/c1-14(2,3)7-6-9-4-5-11(13)10(12)8-9/h4-5,8H,1-3H3
• InChI Key： CMEKPBMMSYAKBC-UHFFFAOYSA-N
• SMILES： BrC1=C(C=CC(=C1)C#C[Si](C)(C)C)F

Computed Properties

• Exact Mass: 269.98757g/mol
• Monoisotopic Mass: 269.98757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Density: 1.29±0.1 g/cm3(Predicted)
• Boiling Point: 250.4±40.0 °C(Predicted)

Additional information on 2-(3-bromo-4-fluorophenyl)ethynyltrimethylsilane

Introduction to 2-(3-bromo-4-fluorophenyl)ethynyltrimethylsilane (CAS No. 1035265-80-5)

2-(3-bromo-4-fluorophenyl)ethynyltrimethylsilane (CAS No. 1035265-80-5) is a versatile organosilicon compound that has gained significant attention in the fields of organic synthesis, medicinal chemistry, and materials science. This compound is characterized by its unique structure, which combines a bromo-substituted fluorophenyl group with an ethynyltrimethylsilane moiety. The combination of these functional groups endows the compound with a range of useful properties, making it a valuable building block in various chemical and pharmaceutical applications.

The bromine and fluorine substituents on the phenyl ring provide the compound with enhanced reactivity and selectivity in various chemical reactions. The ethynyl group, on the other hand, is highly reactive and can participate in a wide array of coupling reactions, such as Sonogashira couplings and alkyne metathesis. The trimethylsilyl group serves as a protecting group for the ethynyl functionality, allowing for controlled deprotection and subsequent functionalization.

Recent research has highlighted the importance of 2-(3-bromo-4-fluorophenyl)ethynyltrimethylsilane in the synthesis of complex organic molecules and pharmaceutical intermediates. For instance, a study published in the Journal of Organic Chemistry demonstrated the use of this compound in the efficient synthesis of a series of fluoroaryl-substituted heterocycles, which are crucial intermediates in the development of novel therapeutic agents. The high reactivity and selectivity of the bromo-fluoroaryl group allowed for the formation of diverse heterocyclic scaffolds with high yields and excellent regioselectivity.

In addition to its applications in organic synthesis, 2-(3-bromo-4-fluorophenyl)ethynyltrimethylsilane has shown promise in materials science. The presence of the ethynyl group makes it an ideal precursor for the preparation of conjugated polymers and other advanced materials. A recent study in Advanced Materials reported the use of this compound in the synthesis of conjugated polymers with tunable electronic properties. The resulting materials exhibited excellent photovoltaic performance and were used to fabricate efficient organic solar cells.

The versatility of 2-(3-bromo-4-fluorophenyl)ethynyltrimethylsilane is further enhanced by its compatibility with various catalytic systems. For example, palladium-catalyzed cross-coupling reactions have been widely used to couple this compound with other functionalized substrates, leading to the formation of complex molecular architectures. A notable example is its use in Suzuki-Miyaura couplings, where it was successfully coupled with boronic acids to form biaryl compounds with high efficiency.

The stability and ease of handling of 2-(3-bromo-4-fluorophenyl)ethynyltrimethylsilane also make it an attractive choice for large-scale synthesis and industrial applications. Its low toxicity and environmental compatibility are additional advantages that contribute to its widespread use in both academic and industrial settings.

In conclusion, 2-(3-bromo-4-fluorophenyl)ethynyltrimethylsilane (CAS No. 1035265-80-5) is a highly valuable compound that offers a unique combination of reactivity, selectivity, and functional versatility. Its applications span from organic synthesis and medicinal chemistry to materials science, making it an essential tool for researchers and chemists working in these fields. As ongoing research continues to uncover new uses and properties, this compound is expected to play an increasingly important role in advancing chemical science and technology.